Cas no 1091171-32-2 (N-{4-(4-fluorophenyl)oxan-4-ylmethyl}cyclopentanecarboxamide)

• Product Name: N-{4-(4-fluorophenyl)oxan-4-ylmethyl}cyclopentanecarboxamide
• CAS No: 1091171-32-2
• MF: C₁₈H₂₄FNO₂
• MW: 305.387068748474
• CID: 5943059
• PubChem ID: 27450040
• Update Time: 2025-05-19

N-{4-(4-fluorophenyl)oxan-4-ylmethyl}cyclopentanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(4-fluorophenyl)oxan-4-ylmethyl}cyclopentanecarboxamide
• N-[[4-(4-fluorophenyl)oxan-4-yl]methyl]cyclopentanecarboxamide
• AKOS024507089
• N-((4-(4-fluorophenyl)tetrahydro-2H-pyran-4-yl)methyl)cyclopentanecarboxamide
• F5327-0560
• Z809297794
• N-{[4-(4-fluorophenyl)oxan-4-yl]methyl}cyclopentanecarboxamide
• 1091171-32-2

• Inchi： 1S/C18H24FNO2/c19-16-7-5-15(6-8-16)18(9-11-22-12-10-18)13-20-17(21)14-3-1-2-4-14/h5-8,14H,1-4,9-13H2,(H,20,21)
• InChI Key： MDMRCUYHJBBKNO-UHFFFAOYSA-N
• SMILES： C1(C(NCC2(C3=CC=C(F)C=C3)CCOCC2)=O)CCCC1

Computed Properties

• Exact Mass: 305.17910717g/mol
• Monoisotopic Mass: 305.17910717g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on N-{4-(4-fluorophenyl)oxan-4-ylmethyl}cyclopentanecarboxamide

Professional Introduction to N-{4-(4-fluorophenyl)oxan-4-ylmethyl}cyclopentanecarboxamide (CAS No. 1091171-32-2)

N-{4-(4-fluorophenyl)oxan-4-ylmethyl}cyclopentanecarboxamide, a compound with the chemical identifier CAS No. 1091171-32-2, represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential pharmacological properties. The structure of this molecule incorporates several key functional groups that contribute to its unique chemical and biological characteristics, making it a subject of intense research interest.

The core structure of N-{4-(4-fluorophenyl)oxan-4-ylmethyl}cyclopentanecarboxamide consists of a cyclopentanecarboxamide moiety linked to a 4-fluorophenyl group via an oxane bridge. This particular arrangement of atoms imparts specific electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The presence of the 4-fluorophenyl group is particularly noteworthy, as fluorine atoms are frequently employed in pharmaceuticals to enhance metabolic stability, lipophilicity, and binding affinity.

In recent years, there has been a surge in research focused on developing novel compounds that can modulate biological pathways associated with various diseases. N-{4-(4-fluorophenyl)oxan-4-ylmethyl}cyclopentanecarboxamide has emerged as a promising candidate in this context. Its unique structural features suggest potential applications in the treatment of neurological disorders, inflammation, and other conditions where precise molecular targeting is required. The oxane bridge in its structure not only contributes to its stability but also allows for conformational flexibility, which can be advantageous in drug design.

One of the most compelling aspects of this compound is its potential as a scaffold for further drug development. The cyclopentanecarboxamide moiety is known to be a versatile pharmacophore, capable of interacting with a wide range of biological targets. By modifying the substituents on this core structure, researchers can fine-tune the pharmacological properties of the compound to achieve desired therapeutic effects. The 4-fluorophenyl group further enhances these possibilities by providing additional sites for interaction with biological receptors.

Recent studies have begun to explore the pharmacological profile of N-{4-(4-fluorophenyl)oxan-4-ylmethyl}cyclopentanecarboxamide. Initial in vitro experiments have shown that this compound exhibits moderate affinity for certain neurotransmitter receptors, suggesting potential applications in the treatment of conditions such as depression and anxiety. Additionally, its ability to inhibit specific inflammatory pathways has been observed, indicating its utility in developing anti-inflammatory therapies.

The synthesis of N-{4-(4-fluorophenyl)oxan-4-ylmethyl}cyclopentanecarboxamide presents an interesting challenge due to the complexity of its structure. However, advances in synthetic chemistry have made it possible to produce this compound with high yield and purity. The use of modern techniques such as palladium-catalyzed cross-coupling reactions has enabled researchers to construct the oxane bridge and attach the cyclopentanecarboxamide moiety efficiently. These synthetic strategies not only facilitate the production of this compound but also serve as valuable tools for developing other related molecules.

The potential therapeutic applications of N-{4-(4-fluorophenyl)oxan-4-ylmethyl}cyclopentanecarboxamide are further enhanced by its favorable pharmacokinetic properties. Studies have indicated that this compound exhibits good oral bioavailability and moderate metabolic stability, making it a promising candidate for clinical development. Furthermore, its low toxicity profile suggests that it may be well-tolerated by patients, reducing the risk of adverse effects.

In conclusion, N-{4-(4-fluorophenyl)oxan-4-ylmethyl}cyclopentanecarboxamide (CAS No. 1091171-32-2) represents a significant advancement in medicinal chemistry. Its unique structural features and promising pharmacological properties make it an attractive candidate for further research and development. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in the discovery and development of new therapies for various diseases.